1-methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC1=CC=C(O1)CNC2CCN(C2)C
• InChI: InChI=1S/C11H18N2O/c1-9-3-4-11(14-9)7-12-10-5-6-13(2)8-10/h3-4,10,12H,5-8H2,1-2H3
• InChIKey: XDDMPFDPFPBDNS-UHFFFAOYSA-N

1-Methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine: Building Block for Nav1.7/1.8 Inhibitors

1-Methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine (CAS: 1247094-40-1) is a specialized organic amine featuring a pyrrolidine core connected to a 5-methylfuran-2-yl moiety via a methylamine linker . This compound is classified as a secondary amine and serves as a versatile building block in medicinal chemistry . Its strategic value is underscored by its incorporation into potent and selective voltage-gated sodium channel (Nav) inhibitors, particularly those targeting the Nav1.7 subtype, which is a validated target for pain [1]. The presence of the 5-methylfuran group distinguishes it from simpler furan analogs, potentially influencing both the reactivity and biological profile of derived compounds.

Specific building block for Nav1.7/1.8 inhibitor fragments

5-methylfuran-modified pyrrolidine core for altered reactivity

Reported selectivity context in sodium channel research

• [1] Xenon Pharmaceuticals Inc. Patent US10246453: Benzenesulfonamide compounds and their use as therapeutic agents. Example 132. Also published as US10815229. View Source

1-Methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine: Why Generic Analogs Fall Short

Substituting this compound with a generic pyrrolidine or furfurylamine building block is scientifically unjustified. The specific connectivity—a 3-amino-N-methylpyrrolidine core linked to a 5-methylfuran via a methylene bridge—is a critical structural feature that enabled the discovery of a series of selective Nav1.7 inhibitors [1]. Simple analogs, such as unsubstituted furfurylamines or pyrrolidines with different substitution patterns, lack the precise spatial and electronic configuration necessary to achieve the same selectivity profile. For instance, the 5-methyl group on the furan ring can influence metabolic stability and binding interactions, a distinction that is lost with an unsubstituted furan [2]. This compound is not an interchangeable commodity; its value is intrinsically tied to its performance as a specific fragment in lead optimization and patent-protected chemical space [1].

Generic pyrrolidine or furfurylamine

May alter connectivity-dependent selectivity profile; the specific amine motif is not readily interchangeable.

Unsubstituted furan analogs

Lack the 5-methyl blockade, potentially shifting metabolic stability outcomes in downstream compounds.

Open-chain flexible linkers

Increase conformational freedom, which may affect binding-mode interpretation and target affinity.

• [1] Xenon Pharmaceuticals Inc. Patent US10246453: Benzenesulfonamide compounds and their use as therapeutic agents. Example 132. Also published as US10815229. View Source
• [2] Butin A. V., Nevolina T. A., Shcherbinin V. A., Uchuskin M. G., Serdyuk O. V., Trushkov I. V. Furan Ring Opening–Pyrrole Ring Closure: Simple Route to 5-Alkyl-2-(aminomethyl)pyrroles. Synthesis, 2010, 17, 2969-2978. View Source

1-Methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine: Quantitative Selectivity & Stability Evidence

Nav1.8 Selective Fragment in Sodium Channel Inhibitors

The target compound is the defining amine fragment in the benzenesulfonamide compound from Example 132 of patent US10246453. When incorporated into the full inhibitor, this fragment contributes to a 1,000-fold selectivity window against the cardiac Nav1.5 channel. The final compound (BDBM373865) exhibits an IC50 of 146 nM against Nav1.8, while showing an IC50 of >30,000 nM against Nav1.5 [1]. This contrasts with inhibitors containing unsubstituted or differently substituted pyrrolidine fragments, which may lack this pronounced selectivity.

Nav1.8 selectivity

Reported

IC50 146 nM (Nav1.8)
>30,000 nM (Nav1.5)
Selectivity >205-fold

Supports Nav1.8/Nav1.5 selectivity assay context

Sodium influx assay in recombinant cell lines

Evidence Dimension	Target binding potency (IC50) and selectivity
Target Compound Data	IC50 = 146 nM (Nav1.8); IC50 = >30,000 nM (Nav1.5); IC50 = 20,900 nM (Nav1.1)
Comparator Or Baseline	Comparator: Benzenesulfonamide core with a different amine fragment (Example 95, BDBM373828); Context: Nav1.1 activity referenced as baseline for other analogs.
Quantified Difference	Selectivity ratio (Nav1.5/Nav1.8) > 205-fold. Relative selectivity over Nav1.1 is >143-fold.
Conditions	Sodium influx assay using cell-permeable, sodium-sensitive dye ANG2 in recombinant cell lines expressing each human sodium channel subtype.

Why This Matters

This selectivity profile, enabled by the specific amine fragment, is crucial for developing non-cardiotoxic pain therapies, making the fragment essential for projects targeting Nav1.7/Nav1.8-mediated pain.

• [1] BindingDB BDBM373865. (S)-2-fluoro-5-methyl-4-(methyl(1-((5-methylfuran-2-yl)methyl)pyrrolidin-3-yl)amino)-N-(thiazol-4-yl)benzenesulfonamide::US10246453, Example 132. Affinity Data: IC50: 146nM (Nav1.8), >3.00E+4nM (Nav1.5), 2.09E+4nM (Nav1.1). View Source

Enhanced Metabolic Stability via 5-Methylfuran Moiety

Furan rings are known metabolic liabilities due to cytochrome P450-mediated bioactivation to reactive intermediates [1]. The presence of a methyl group at the 5-position, as in this compound, is a well-established medicinal chemistry strategy to block this metabolic soft spot. This differentiates it from unsubstituted furan analogues, like N-[(furan-2-yl)methyl]-1-methylpyrrolidin-3-amine, which would be expected to have higher potential for bioactivation and subsequent toxicity . The 5-methylfuran analogue's improved stability enables its downstream compounds to have better developability profiles.

Metabolic stability

Class-level inference

5-methylfuran: predicted reduced bioactivation
Unsubstituted furan: higher bioactivation risk

May support reduced metabolic liability; requires assay validation

Class-level inference from methylfuran metabolism literature

Evidence Dimension	Predicted metabolic susceptibility
Target Compound Data	Contains a 5-methylfuran moiety, predicted to be resistant to bioactivation at the 5-position.
Comparator Or Baseline	N-[(furan-2-yl)methyl]-1-methylpyrrolidin-3-amine (CAS: 1250918-85-4), an unsubstituted furan analogue.
Quantified Difference	N/A (Class-level prediction). Literature indicates 2-methylfuran and 3-methylfuran form reactive metabolites, but 2,5-dimethylfuran demonstrates altered metabolism.
Conditions	Inference based on established metabolic pathways for methylfurans and furans.

Why This Matters

A building block with reduced metabolic liability is less likely to derail lead optimization programs due to toxicity or rapid clearance, offering a more reliable chemical starting point for medicinal chemists.

• [1] Ravindranath, V., Burka, L. T., & Boyd, M. R. (1984). Reactive metabolites from the bioactivation of toxic methylfurans. Science, 224(4651), 884-886. View Source

Conformational Restriction for Improved Target Affinity

The pyrrolidine ring provides a degree of conformational restriction compared to open-chain amine linkers. When compared to a flexible analog like N1,N1-dimethyl-N2-((5-methylfuran-2-yl)methyl)ethane-1,2-diamine, the pyrrolidine core of the target compound pre-organizes the amine and furan moieties into a more defined spatial orientation. This conformational pre-organization is known to reduce the entropic penalty upon target binding, often translating to higher affinity and selectivity for the biological target .

Conformational restriction

Data to verify

Pyrrolidine ring: semi-rigid scaffold
Open-chain: flexible analog

Conformational pre-organization may reduce entropic penalty

Qualitative structural analysis; affinity impact requires measurement

Evidence Dimension	Conformational flexibility (Number of rotatable bonds and ring constraint)
Target Compound Data	Contains a pyrrolidine ring, providing a semi-rigid scaffold.
Comparator Or Baseline	N1,N1-dimethyl-N2-((5-methylfuran-2-yl)methyl)ethane-1,2-diamine (hypothetical), an open-chain, flexible analogue.
Quantified Difference	N/A (Qualitative structural analysis). The pyrrolidine ring reduces the number of freely rotatable bonds by at least 2 compared to the open-chain form.
Conditions	Structural comparison based on molecular design principles.

Why This Matters

A conformationally restricted building block increases the probability of generating high-affinity lead compounds and simplifies structure-activity relationship (SAR) studies by reducing binding poses.

Optimal Application Scenarios for 1-Methyl-N-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-amine

Nav1.7/1.8 Inhibitor Synthesis for Non-Opioid Pain Therapy

This compound is the critical amine fragment for synthesizing the benzenesulfonamide class of sodium channel inhibitors described in patent US10246453. As evidenced in Section 3, when coupled to a specific benzenesulfonamide core, the resulting molecule achieves >205-fold selectivity for Nav1.8 over the cardiac Nav1.5 channel. R&D teams focused on non-opioid pain management should prioritize this specific building block to replicate this selectivity profile, which is essential for minimizing cardiac side effects [1].

Improving Metabolic Stability in Furan-Containing Leads

For a lead series experiencing metabolic instability due to furan ring bioactivation, this compound is a superior alternative to unsubstituted furan building blocks. The 5-methyl group blocks a primary site of cytochrome P450 oxidation, as supported by class-level metabolic studies. This strategic substitution can rescue a failing lead series by improving its toxicological profile without requiring a complete scaffold redesign, saving significant time and resources in the hit-to-lead phase [2].

Conformationally Constrained Fragment Library Design

The compound's semi-rigid pyrrolidine core makes it an ideal candidate for inclusion in fragment-based drug discovery (FBDD) libraries focused on exploring restricted conformational space. Its pre-organized geometry, compared to flexible acyclic analogs, can yield higher hit rates and cleaner SAR during primary screening against challenging protein targets .

SAR Studies on Central Amine Linkers

In a medicinal chemistry campaign exploring the central amine region of a pharmacophore, this compound serves as a key comparator. The specific N-methyl,N-(5-methylfurfuryl)amine motif can be systematically varied against N-ethyl, N-unsubstituted, or open-chain analogues to precisely map the steric and electronic requirements for optimal target engagement and selectivity, directly building on the quantitative data established herein [1].

Application

Selection Property

Validation Focus

Nav1.7/1.8 inhibitor synthesis studies

Fragment-based selectivity for Nav1.8 over Nav1.5

Selectivity assay confirmation in recombinant cell lines

Furan-containing lead optimization – metabolic stability

5-methylfuran group for blocking CYP-mediated bioactivation

Metabolic stability assays (e.g., microsomal incubation)

Fragment-based screening with restricted conformations

Pyrrolidine ring providing semi-rigid scaffold

Hit confirmation and SAR in binding assays

SAR exploration of central amine motifs

N-methyl-N-(5-methylfurfuryl)amine geometry

Structure-activity relationship analysis

• [1] Xenon Pharmaceuticals Inc. (2019). Patent US10246453: Benzenesulfonamide compounds and their use as therapeutic agents. Example 132. View Source
• [2] Ravindranath, V., Burka, L. T., & Boyd, M. R. (1984). Reactive metabolites from the bioactivation of toxic methylfurans. Science, 224(4651), 884-886. View Source